Cas no 7294-47-5 (1,1-bis(4-dimethylaminophenyl)-2,2,2-trifluoroethanol)

• Product Name: 1,1-bis(4-dimethylaminophenyl)-2,2,2-trifluoroethanol
• CAS No: 7294-47-5
• MF: C₁₈H₂₁F₃N₂O
• MW: 338.367355108261
• CID: 977659
• PubChem ID: 53421442
• Update Time: 2025-04-19

1,1-bis(4-dimethylaminophenyl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(4-dimethylaminophenyl)-2,2,2-trifluoroethanol
• 1,1-bis[4-(dimethylamino)phenyl]-2,2,2-trifluoroethanol
• Bis-(4-dimethylamino-phenyl)-trifluormethyl-carbinol
• 1,1-Bis(4-(dimethylamino)phenyl)-2,2,2-trifluoroethanol
• DTXSID20697799
• tert-butyl?6-oxopiperidin-3-ylcarbamate
• FT-0721456
• AKOS017343466
• 1,1-bis[4-(dimethylamino)phenyl]-2,2,2-trifluoroethan-1-ol
• 7294-47-5
• benzenemethanol, 4-(dimethylamino)-.alpha.-[4-(dimethylamino)phenyl]-.alpha.-(trifluoromethyl)-
• 1,1-bis(4-dimethylaminophenyl)-2,2,2-trifluoro-ethanol

• Inchi： 1S/C18H21F3N2O/c1-22(2)15-9-5-13(6-10-15)17(24,18(19,20)21)14-7-11-16(12-8-14)23(3)4/h5-12,24H,1-4H3
• InChI Key： AAHPSNVUXLZRCZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)N(C)C)(C1C=CC(=CC=1)N(C)C)O)(F)F

Computed Properties

• Exact Mass: 338.16100
• Monoisotopic Mass: 338.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71000
• LogP: 3.61680